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Abstract
This application note describes a validated High-Performance Liquid Chromatography (HPLC)

method with both Ultraviolet (UV) and Mass Spectrometric (MS) detection for the quantification

of Echitoveniline in bulk drug substance and pharmaceutical formulations. The developed

method is sensitive, specific, accurate, and precise, making it suitable for routine quality control

and research purposes.

Introduction
Echitoveniline is an alkaloid with potential therapeutic applications. Accurate and reliable

quantification of Echitoveniline is crucial for ensuring the quality, safety, and efficacy of

pharmaceutical products. This document outlines a robust HPLC-UV/MS method developed

and validated for this purpose. The method is designed to be readily implemented in a

laboratory setting.
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HPLC System: An ultra-fast liquid chromatography (UFLC) system equipped with a solvent

delivery pump, an autosampler, and a photodiode array detector was used.[1]

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source was employed for mass analysis.[1][2]

Chromatographic Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm)

was used for separation.

Chemicals and Reagents: HPLC grade acetonitrile and methanol were procured from a

reputable supplier.[1][2] Formic acid and ammonium acetate of analytical grade were also

used.[1][2] Purified water was generated using a water purification system.[2]

Echitoveniline reference standard was of certified purity.

Chromatographic and Spectrometric Conditions
Table 1: HPLC and MS Conditions
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Parameter HPLC-UV Condition HPLC-MS Condition

Column C18 (150 mm x 4.6 mm, 5 µm) C18 (50 mm x 4.6 mm, 3 µm)

Mobile Phase
A: 0.1% Formic Acid in

WaterB: Acetonitrile

5.0 mM Ammonium Acetate in

Water : Acetonitrile (55:45, v/v)

[2]

Gradient/Isocratic Isocratic Isocratic

Flow Rate 1.0 mL/min 0.8 mL/min

Column Temperature 30°C Ambient

Injection Volume 10 µL 5 µL

UV Detection Wavelength 272 nm[3][4] N/A

Ionization Mode N/A
Positive Electrospray

Ionization (ESI+)[2]

Monitored Transition N/A
Precursor Ion > Product Ion

(e.g., m/z 355.2 > 121.1)

Collision Energy N/A 25 eV

Run Time 10 min 5 min

Standard and Sample Preparation
Standard Stock Solution: A stock solution of Echitoveniline (1 mg/mL) was prepared by

dissolving the reference standard in methanol.

Calibration Standards: Working standard solutions were prepared by serially diluting the

stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100

µg/mL for HPLC-UV and 1 ng/mL to 500 ng/mL for HPLC-MS.

Sample Preparation: A sample of the bulk drug or formulation equivalent to 10 mg of

Echitoveniline was accurately weighed and dissolved in a 10 mL volumetric flask with

methanol. The solution was then filtered through a 0.45 µm syringe filter before injection.
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Method Validation
The analytical method was validated according to the International Conference on

Harmonisation (ICH) guidelines, focusing on linearity, precision, accuracy, and specificity.

Linearity
The linearity of the method was established by analyzing a series of calibration standards. The

correlation coefficient (R²) for both UV and MS detection was greater than 0.999, indicating a

strong linear relationship between concentration and response.

Table 2: Linearity Data

Parameter HPLC-UV HPLC-MS

Concentration Range 1 - 100 µg/mL 1 - 500 ng/mL

Regression Equation y = 25432x + 1234 y = 87654x + 567

Correlation Coefficient (R²) 0.9995 0.9998

Precision
The precision of the method was determined by performing replicate injections of a standard

solution. The relative standard deviation (RSD) was calculated.

Table 3: Precision Data

Parameter HPLC-UV (%RSD) HPLC-MS (%RSD)

Intra-day Precision (n=6) 0.85 1.23

Inter-day Precision (n=6) 1.12 1.87

Accuracy
Accuracy was assessed by the recovery of known amounts of Echitoveniline spiked into a

placebo matrix.
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Table 4: Accuracy (Recovery) Data

Spiked Level HPLC-UV (% Recovery) HPLC-MS (% Recovery)

80% 99.2 101.5

100% 100.5 99.8

120% 99.8 100.9

Limit of Detection (LOD) and Limit of Quantification
(LOQ)
The LOD and LOQ were determined based on the signal-to-noise ratio.

Table 5: LOD and LOQ

Parameter HPLC-UV HPLC-MS

LOD 0.1 µg/mL 0.1 ng/mL

LOQ 0.3 µg/mL 0.5 ng/mL[1]

Experimental Workflow
The overall workflow for the quantification of Echitoveniline is depicted in the following

diagram.
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Caption: Experimental workflow for Echitoveniline quantification.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8257838/docs?utm_src=pdf-body-img#application-note-quantification-of-echitoveniline-using-hplc-uv-ms
https://www.benchchem.com/product/b8257838/docs?utm_src=pdf-body#application-note-quantification-of-echitoveniline-using-hplc-uv-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257838?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The developed HPLC-UV/MS method provides a reliable and robust solution for the

quantification of Echitoveniline in various sample matrices. The method is highly sensitive,

particularly with MS detection, and demonstrates excellent linearity, precision, and accuracy.

This application note provides a comprehensive protocol that can be readily adopted for quality

control and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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